Tert-butyl 2-((4-hydroxybenzyl)amino)acetate

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: tert-butyl 2-[(4-hydroxyphenyl)methylamino]acetate
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)9-14-8-10-4-6-11(15)7-5-10/h4-7,14-15H,8-9H2,1-3H3
• InChI Key: GEPSGAZCRVXGNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNCC1=CC=C(C=C1)O

Description

Tert-butyl 2-((4-hydroxybenzyl)amino)acetate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared using General Procedure 13: To a stirred solution of 4-(aminomethyl)phenol (2.0 g, 16.2 mmol) in DMF (10 mL) was added TEA (4.53 mL, 32.5 mmol) followed by tert-butyl 2-bromoacetate (2.40 mL, 16.2 mmol) added drop-wise over 30 minutes. After stirring a further 1 h at room temperature, the reaction mixture was diluted with EA (100 mL) and washed with water (2×100 mL). The organics were isolated and pre-absorbed onto silica gel then purified by silica gel chromatography (EA/isohexanes) to afford 1.86 g (48%) tert-butyl 2-((4-hydroxybenzyl)amino)acetate INT-22 as a white powder. LCMS-ESI (m/z) calculated for C13H19NO3: 237 found 236 [M−H]−, tR=1.20 min (Method 10). 1H NMR (400 MHz, DMSO) δ 9.24 (s, 1H), 7.12-7.05 (m, 2H), 6.73-6.66 (m, 2H), 3.55 (s, 2H), 3.12 (s, 2H), 2.15 (s, 1H) 1.41 (s, 9H).